Cas no 1214363-51-5 (2-(Pyridin-4-yl)-5-(trifluoromethyl)phenol)

• Product Name: 2-(Pyridin-4-yl)-5-(trifluoromethyl)phenol
• CAS No: 1214363-51-5
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 4794204
• Update Time: 2023-08-17

2-(Pyridin-4-yl)-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)-5-(trifluoromethyl)phenol
• N1=CC=C(C=C1)C1=C(C=C(C=C1)C(F)(F)F)O

• Inchi： 1S/C12H8F3NO/c13-12(14,15)9-1-2-10(11(17)7-9)8-3-5-16-6-4-8/h1-7,17H
• InChI Key： WDBQLWMTBWPMDP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)O)C1C=CN=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 3
• Topological Polar Surface Area: 33.1